Cas no 13084-31-6 (2-(4-methylphenyl)-4,5-dihydro-1,3-thiazole)

• Product Name: 2-(4-methylphenyl)-4,5-dihydro-1,3-thiazole
• CAS No: 13084-31-6
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 1227088
• PubChem ID: 202678
• Update Time: 2025-04-20

2-(4-methylphenyl)-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4,5-dihydro-1,3-thiazole
• thiazole, 4,5-dihydro-2-(4-methylphenyl)-
• SCHEMBL9329758
• AKOS024328757
• BRN 0004760
• DTXSID30156766
• 4,5-Dihydro-2-(4-methylphenyl)thiazole
• 4-27-00-01106 (Beilstein Handbook Reference)
• 13084-31-6

• Inchi： 1S/C10H11NS/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-5H,6-7H2,1H3
• InChI Key： YBLAKEAPIRPHCW-UHFFFAOYSA-N
• SMILES： S1CCN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.06133
• Monoisotopic Mass: 177.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.617
• PSA: 12.36